Cas no 69396-18-5 (Butanoic acid,2-[(benzoylamino)methyl]-3-oxo-, ethyl ester)

• Product Name: Butanoic acid,2-[(benzoylamino)methyl]-3-oxo-, ethyl ester
• CAS No: 69396-18-5
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 500878
• PubChem ID: 22151864
• Update Time: 2025-04-19

Butanoic acid,2-[(benzoylamino)methyl]-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(benzoylamino)methyl]-3-oxo-, ethyl ester
• Ethyl 2-(N-benzoylaminometheyl)-3-oxobutyrate
• ETHYL 2-(N-BENZOYLAMINOMETHYL)-3-OXOBUTYRATE
• Ethyl 2-[(benzoylamino)methyl]-3-oxobutanoate
• 2-(Benzoylamino-methyl)-acetessigsaeure-aethylester
• 2-(benzoylamino-methyl)-acetoace
• ACMC-20m22v
• AGN-PC-00J43R
• Benzaminomethyl-acetessigsaeure-ethylester
• CTK3G7952
• ethyl 2-(benzamidomethyl)-3-oxobutanoate
• ethyl 2-azido-2-methylpropionate
• ethyl 2-azido-isobutylate
• ethyl 2-benzamidomethyl-3-oxobutanoate
• ethyl 2-benzamidomethyl-3-oxobutyrate
• ethyl-2-(benzamidomethyl)-3-oxobutanoate
• Propanoic acid, 2-azido-2-methyl-, ethyl ester
• ETHYL2-(N-BENZOYLAMINOMETHYL)-3-OXOBUTYRATE
• AKOS015967058
• 69396-18-5
• SCHEMBL1144307
• CJPBHMDXYSWKLM-UHFFFAOYSA-N
• Butanoic acid,2-[(benzoylamino)methyl]-3-oxo-,ethyl ester

• Inchi： 1S/C14H17NO4/c1-3-19-14(18)12(10(2)16)9-15-13(17)11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3,(H,15,17)
• InChI Key： CJPBHMDXYSWKLM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)CNC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 263.116
• Monoisotopic Mass: 263.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5A^2
• XLogP3: 1.3